![molecular formula C7H8N2O3 B1281694 (4-Amino-3-nitrophenyl)methanol CAS No. 63189-97-9](/img/structure/B1281694.png)
(4-Amino-3-nitrophenyl)methanol
Overview
Description
(4-Amino-3-nitrophenyl)methanol, also known as 4-ANP, is a chemical compound that is used in a variety of laboratory experiments and scientific research applications. It is a colorless, crystalline solid that is soluble in water and ethanol. 4-ANP is a nitro-aromatic compound, meaning it contains a nitro group (-NO2) attached to an aromatic ring. It is a derivative of phenol, which is a type of phenolic compound. 4-ANP has a wide range of applications in scientific research, including its use as an analytical reagent, a chromogenic reagent, and a catalyst.
Scientific Research Applications
Polarographic Analysis
- Polarography of Nitrodiphenylamine : Research by Varkey, Venkatachalam, and Kalidas (1978) explored the polarographic reduction of 4-nitro DPA in methanol-water mixtures. They observed a single wave in the reduction process, indicating that 4-amino DPA is the final product. This study suggests a potential application of (4-Amino-3-nitrophenyl)methanol in electroanalytical chemistry (Varkey et al., 1978).
Chemical Derivatization
- Chiral Derivatizing Agent Development : Péter, Péter, and Fülöp (1999) developed a chiral derivatizing agent using a compound similar to this compound for resolving compounds with an amino group. This application highlights its use in stereochemical analysis (Péter et al., 1999).
Organic Synthesis
- Reductive Monoalkylation : Sydnes, Kuse, and Isobe (2008) investigated the reductive monoalkylation of ethyl (4-methoxy-3-nitrophenyl) acetate, which is relevant to this compound, in ethanol and methanol. This research shows its potential in synthesizing secondary amines and organic compounds (Sydnes et al., 2008).
Photochemical Studies
- Solid-State Photoreaction : Meng, Du, Xiong, Wang, Wang, Koshima, and Matsuura (1994) studied the solid-state photoreaction of nitrobenzaldehydes with indole, forming compounds related to this compound. This work could be relevant in photochemistry and material science applications (Meng et al., 1994).
Mechanism of Action
While the specific mechanism of action for “(4-Amino-3-nitrophenyl)methanol” is not mentioned in the retrieved papers, related compounds such as methamphetamine (METH) enhance dopamine concentration in the cytosol and synaptic cleft significantly by impairing vesicle monoamine transporter 2 (VMAT2) function and promoting dopamine release .
Safety and Hazards
Future Directions
The future directions in the research of “(4-Amino-3-nitrophenyl)methanol” and related compounds could involve exploring their potential applications in various fields such as proteomics research , and further investigating the effects of solvent properties on reaction kinetics for optimization of the catalytic performance of metallic nanoparticles in the liquid phase 4-NP reduction .
properties
IUPAC Name |
(4-amino-3-nitrophenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c8-6-2-1-5(4-10)3-7(6)9(11)12/h1-3,10H,4,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOROYHPRNGLSAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CO)[N+](=O)[O-])N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60512593 | |
Record name | (4-Amino-3-nitrophenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60512593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63189-97-9 | |
Record name | (4-Amino-3-nitrophenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60512593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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